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Compound of Interest

Compound Name: 2-Methylindole-7-carboxaldehyde
CAS No.: 914383-20-3
Cat. No.: B1512883
Get Quote
. J

Introduction: The Critical Role of Purity

2-Methylindole-7-carboxaldehyde is a pivotal heterocyclic building block in medicinal
chemistry and materials science. Its unique structure, featuring a reactive aldehyde group on
the indole scaffold, makes it a valuable precursor for synthesizing complex molecules, including
chiral catalysts and pharmaceutical intermediates.[1] The success, reproducibility, and safety of
these syntheses are directly contingent on the purity of this starting material. Trace impurities
can lead to unpredictable side reactions, low yields of the desired product, and complex
purification challenges downstream. This guide provides a detailed framework for researchers
to select and implement robust purification strategies, ensuring the high purity (>99%) required
for demanding applications.
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Property Value Source
Molecular Formula C10H9NO [1]
Molecular Weight 159.18 g/mol [1]
CAS Number 914383-20-3 [1]
Appearance Solid [1]
Melting Point 72-76 °C (for 97% purity) [1]

Understanding the Impurity Profile: The "Why"
Behind Purification

Effective purification begins with understanding the potential contaminants. The synthetic origin
of 2-Methylindole-7-carboxaldehyde, often via electrophilic formylation (e.g., Vilsmeier-Haack
reaction) of 2-methylindole, dictates the likely impurity profile.[2]

Common Impurity Classes:

Unreacted Starting Materials: Residual 2-methylindole is a common impurity. Its physical
properties are different enough to allow for separation.

o Reaction Byproducts: Depending on the specific synthetic route, various side-products can
form.[2] Incomplete reactions during multi-step syntheses of related indole compounds are a
known source of impurities.[3]

o Oxidation Products: The aldehyde functionality is susceptible to air oxidation, especially
during workup or prolonged storage, leading to the formation of the corresponding 2-
methylindole-7-carboxylic acid.[2] This is a primary concern for the long-term stability of the
compound.

» Solvent and Reagent Residues: Residual solvents from the reaction or initial purification
steps (e.g., DMF from a Vilsmeier-Haack reaction) can be carried through.

Strategic Approach to Purification
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The choice of purification technique is determined by three factors: the initial purity of the crude
material, the required scale of the operation, and the target purity specification. For indole

aldehydes, recrystallization and silica gel chromatography are the primary and most effective
methods.[2]
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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